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Thenylchlor Chemical Profile

The table below summarizes key identification and property data for thenylchlor, which is essential for

method development [1].

Property Description

Common Name Thenylchlor

IUPAC Name 2-chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide

CAS No. 96491-05-3

Molecular Formula C₁₆H₁₈ClNO₂S

Chemical Structure

Activity Herbicide (pre-emergence or early post-emergence)

Primary Crop Use Rice (200-270 g ai/ha)

Water Solubility 11 ppm (20 °C)
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Property Description

Partition Coefficient (log P) 3.53 (25 °C)

Analytical Methods for Reproducible Pesticide Analysis

Although a specific method for thenylchlor alone was not found, modern multi-residue analysis protocols

are highly relevant. The following workflows, adapted from pesticide residue analyses in complex matrices,

provide a robust foundation for reproducible thenylchlor measurement [2] [3].
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Sample Preparation

Extraction
• QuEChERS Salts (MgSO₄, NaCl)

• Solvent: Acetonitrile

Fat Removal
• Acetonitrile-Hexane Partitioning
(3 rounds for optimal recovery)

Clean-up
• dSPE with C18 sorbent

Instrumental Analysis
• LC-MS/MS (TQ) or UHPLC-QTOF

• Scheduled MRM mode

Data & Validation
• Matrix-Matched Calibration

• Recovery: 70-120%
• RSD ≤ 20%

Click to download full resolution via product page

Key Methodological Considerations for Reproducibility:

Fat Removal is Critical: For fatty matrices, three rounds of acetonitrile-hexane partitioning were
found to be optimal, significantly improving the recovery rates for over 83% of target pesticides and

ensuring instrument protection [2].
Clean-up Selection: Using C18 dispersive Solid-Phase Extraction (dSPE) is highly effective for

removing long-chain fatty acids and other non-polar interferences from complex samples [2].
Advanced Instrumentation: Two main techniques are recommended:
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LC-MS/MS (Triple Quadrupole): Operated in scheduled Multiple Reaction Monitoring
(MRM) mode provides high selectivity and sensitivity for targeted quantification [2] [4].
UHPLC-QTOF (Quadrupole Time-of-Flight): Offers high-resolution mass accuracy, enabling

both targeted and non-targeted screening. It is excellent for confirming pesticide identity and
detecting metabolites [3].

Combating Matrix Effects: Using matrix-matched calibration standards (preparing calibration
curves in a blank sample extract) is a standard practice to compensate for signal suppression or

enhancement, a common challenge in mass spectrometry [2] [3].
Validation Parameters: A method is considered reproducible and accurate when it demonstrates a

consistent recovery range of 70-120% with a Relative Standard Deviation (RSD) of ≤20% across
repeated analyses [2] [4].

How to Approach Method Reproducibility

To establish a reproducible method for thenylchlor:

Leverage Existing Frameworks: The methodologies cited here are validated for hundreds of
pesticides simultaneously. You can adopt these well-established workflows, simply including

thenylchlor in your target list [2] [3].
Focus on Validation: The core of reproducibility lies in rigorous in-house validation. Ensure your

method meets the recommended performance criteria for recovery, precision (RSD), and linearity in
your specific sample matrix [2] [4].

Consult Official Guidelines: Refer to documents like the SANTE guidelines (e.g.,
SANTE/11312/2021) for the latest analytical quality control procedures mandated for official pesticide

residue monitoring [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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